1-benzyl-1H-benzimidazole-2-carbaldehyde
Overview
Description
1-Benzyl-1H-benzimidazole-2-carbaldehyde (also known as Bz-BCA) is an amide derivative of benzimidazole, which is a heterocyclic compound containing two nitrogen atoms. Bz-BCA is a versatile compound that has a wide range of applications in the scientific research and laboratory settings. It is used in the synthesis of various organic compounds and has been studied for its potential biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Fluorescent Properties :
- Synthesis of 1-vinylpyrrole-benzimidazole : A synthesis method for intensely fluorescent 1-vinylpyrrole-benzimidazole ensembles, which are important in the blue region of the spectrum, has been developed using 1-vinyl-1H-pyrrole-2-carbaldehydes (Trofimov et al., 2009).
Chemical Reactions and Derivatives :
- Reactions with Enamines : Benzimidazole-2-carbaldehyde reacts with enamines to form various compounds including 4a,11-dimorpholino-1,2,3,4,11,11a-hexahydro-4aH-indolo[1,2-a]benzimidazole (Ukhin et al., 1999).
- Condensation Products : 2-Chloroquinoline-3-carbaldehydes reacted with 1-benzyl-1H-imidazol-2-ylacetonitrile under certain conditions to produce cyclic ionic compounds (Volovnenko et al., 2009).
Potential Applications in Biomedical Fields :
- Antioxidant Activity : N-substituted pyrazole-containing benzimidazoles, starting from 1,2-diaminobenzene and pyrazole-4-carbaldehyde, showed good antioxidant activity, with some compounds exhibiting significant activity in assays (Bellam et al., 2017).
- Anticancer Agents : N-arylated indole-3-substituted-2-benzimidazoles synthesized using a condensation-oxidation protocol demonstrated efficacy as anticancer agents against various cancer cell lines (Anwar et al., 2023).
- DNA Probe Applications : Benzimidazole compounds containing pyrazole group synthesized from o-phenylenediamine and 1-arylpyrazole-4-carbaldehyde showed stable structure and strong fluorescence, suggesting potential applications in time-resolved fluoroimmunoassay and DNA probe (Tie-gang et al., 2011).
Other Chemical Synthesis and Applications :
- Synthesis of Polysubstituted Imidazoles : Efficient methods for the synthesis of various polysubstituted imidazoles were developed starting from 1-benzyl-2,4,5-tribromoimidazole (Iddon & Khan, 1987).
Safety and Hazards
Properties
IUPAC Name |
1-benzylbenzimidazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c18-11-15-16-13-8-4-5-9-14(13)17(15)10-12-6-2-1-3-7-12/h1-9,11H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSACHQTKKDWED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50355436 |
Source
|
| Record name | 1-benzyl-1H-benzimidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50355436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
180000-91-3 |
Source
|
| Record name | 1-benzyl-1H-benzimidazole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50355436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-benzyl-1H-1,3-benzodiazole-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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